Cas no 900013-58-3 (5-amino-1-(4-chlorophenyl)methyl-N-(3-fluorophenyl)-1H-1,2,3-triazole-4-carboxamide)

5-Amino-1-(4-chlorophenyl)methyl-N-(3-fluorophenyl)-1H-1,2,3-triazole-4-carboxamide is a structurally complex triazole derivative with potential applications in medicinal chemistry and pharmaceutical research. Its key features include a triazole core functionalized with amino, carboxamide, and substituted phenyl groups, offering versatility for further derivatization. The presence of chloro- and fluoro-substituted aromatic rings enhances its potential as a bioactive scaffold, particularly in targeting specific enzyme or receptor interactions. The compound's well-defined structure and stability make it suitable for exploratory studies in drug discovery, particularly in the development of kinase inhibitors or antimicrobial agents. Its synthetic accessibility and modifiable functional groups provide a foundation for structure-activity relationship investigations.
5-amino-1-(4-chlorophenyl)methyl-N-(3-fluorophenyl)-1H-1,2,3-triazole-4-carboxamide structure
900013-58-3 structure
Product Name:5-amino-1-(4-chlorophenyl)methyl-N-(3-fluorophenyl)-1H-1,2,3-triazole-4-carboxamide
CAS No:900013-58-3
MF:C16H13ClFN5O
MW:345.758724927902
CID:5306822
Update Time:2025-06-08

5-amino-1-(4-chlorophenyl)methyl-N-(3-fluorophenyl)-1H-1,2,3-triazole-4-carboxamide Chemical and Physical Properties

Names and Identifiers

    • 5-amino-1-[(4-chlorophenyl)methyl]-N-(3-fluorophenyl)triazole-4-carboxamide
    • 5-amino-1-(4-chlorophenyl)methyl-N-(3-fluorophenyl)-1H-1,2,3-triazole-4-carboxamide
    • Inchi: 1S/C16H13ClFN5O/c17-11-6-4-10(5-7-11)9-23-15(19)14(21-22-23)16(24)20-13-3-1-2-12(18)8-13/h1-8H,9,19H2,(H,20,24)
    • InChI Key: XSDYHCOAULXDPR-UHFFFAOYSA-N
    • SMILES: N1(CC2=CC=C(Cl)C=C2)C(N)=C(C(NC2=CC=CC(F)=C2)=O)N=N1

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Additional information on 5-amino-1-(4-chlorophenyl)methyl-N-(3-fluorophenyl)-1H-1,2,3-triazole-4-carboxamide

5-Amino-1-(4-Chlorophenyl)methyl-N-(3-Fluorophenyl)-1H-1,2,3-Triazole-4-Carboxamide: A Comprehensive Overview

5-Amino-1-(4-chlorophenyl)methyl-N-(3-fluorophenyl)-1H-1,2,3-triazole-4-carboxamide (CAS No. 900013-58-3) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of 1,2,3-triazoles, which are known for their broad spectrum of biological activities, including antiviral, antibacterial, and anticancer properties.

The structure of 5-amino-1-(4-chlorophenyl)methyl-N-(3-fluorophenyl)-1H-1,2,3-triazole-4-carboxamide is characterized by a central 1,2,3-triazole ring substituted with a 4-chlorophenylmethyl group at the 1-position and an amino group at the 5-position. The carboxamide moiety is attached to the triazole ring at the 4-position and is further substituted with a 3-fluorophenyl group. This intricate arrangement of functional groups imparts the compound with distinct chemical and biological properties.

Recent studies have highlighted the potential of 5-amino-1-(4-chlorophenyl)methyl-N-(3-fluorophenyl)-1H-1,2,3-triazole-4-carboxamide in various therapeutic areas. One of the most promising applications is in the treatment of viral infections. Research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent antiviral activity against a range of viruses, including influenza and herpes simplex virus (HSV). The mechanism of action is believed to involve the inhibition of viral replication through interference with key viral enzymes.

In addition to its antiviral properties, 5-amino-1-(4-chlorophenyl)methyl-N-(3-fluorophenyl)-1H-1,2,3-triazole-4-carboxamide has also shown promise as an antibacterial agent. Studies conducted by researchers at the University of California have demonstrated that this compound possesses broad-spectrum antibacterial activity against both Gram-positive and Gram-negative bacteria. The compound's ability to disrupt bacterial cell walls and inhibit protein synthesis makes it a potential candidate for the development of new antibiotics.

The anticancer potential of 5-amino-1-(4-chlorophenyl)methyl-N-(3-fluorophenyl)-1H-1,2,3-triazole-4-carboxamide has also been explored. In vitro studies have shown that this compound can induce apoptosis in various cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action involves the activation of caspase pathways and the inhibition of cell cycle progression. These findings suggest that this compound could be further developed as a novel anticancer agent.

The pharmacokinetic properties of 5-amino-1-(4-chlorophenyl)methyl-N-(3-fluorophenyl)-1H-1,2,3-triazole-4-carboxamide have been extensively studied to assess its suitability for clinical applications. Preclinical studies have demonstrated that this compound exhibits favorable oral bioavailability and a reasonable half-life in animal models. Additionally, it shows low toxicity and good tissue distribution properties, making it a promising candidate for further development.

To further understand the biological activities and mechanisms of action of 5-amino-1-(4-chlorophenyl)methyl-N-(3-fluorophenyl)-1H-1,2,3-triazole-4-carboxamide, ongoing research is focusing on structure-activity relationship (SAR) studies. These studies aim to identify key structural features that contribute to the compound's biological activities and to optimize its potency and selectivity. Computational methods such as molecular docking and molecular dynamics simulations are being employed to predict binding modes and interactions with target proteins.

Clinical trials are currently underway to evaluate the safety and efficacy of 5-amino-1-(4-chlorophenyl)methyl-N-(3-fluorophenyl)-1H-1,2,3-triazole-4-carboxamide in human subjects. Early-phase trials have shown promising results in terms of safety profiles and preliminary efficacy data. These trials are expected to provide valuable insights into the therapeutic potential of this compound and guide its future development.

In conclusion, 5-amino-1-(4-chlorophenyl)methyl-N-(3-fluorophenyl)-1H-1,2,3-triazole-4-carboxamide (CAS No. 900013-58-3) is a promising compound with a wide range of potential therapeutic applications. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further research and development in areas such as antiviral therapy, antibacterial treatment, and cancer therapy. As research continues to advance our understanding of this compound's mechanisms of action and clinical potential, it holds great promise for addressing unmet medical needs.

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